2-(2,3-Difluoro-4-methoxyphenyl)acetic acid

Specification

• CAS No.: 886503-70-4
• Molecular Formula: C9H8F2O3
• Molecular Weight: 202.157
• IUPAC Name: 2-(2,3-difluoro-4-methoxyphenyl)acetic acid
• Standard InChI: InChI=1S/C9H8F2O3/c1-14-6-3-2-5(4-7(12)13)8(10)9(6)11/h2-3H,4H2,1H3,(H,12,13)
• Standard InChI Key: BURJSULJPCCRLL-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)CC(=O)O)F)F

Introduction

2-(2,3-Difluoro-4-methoxyphenyl)acetic acid is a synthetic organic compound with the molecular formula C₉H₈F₂O₃ and a molecular weight of 202.15 g/mol. It is characterized by a difluoromethoxy-substituted phenyl group attached to an acetic acid moiety, which contributes to its unique chemical properties and potential applications in pharmaceuticals and biochemical research.

Biological Activity and Research Findings

While specific biological activities of 2-(2,3-Difluoro-4-methoxyphenyl)acetic acid are not extensively reported, compounds with similar structures have shown potential in various therapeutic areas:

• Anticancer Activity: Related compounds have demonstrated cytotoxic effects against cancer cell lines, suggesting potential applications in oncology.

• Anti-inflammatory Properties: Fluorinated compounds often exhibit anti-inflammatory properties by inhibiting enzymes involved in inflammatory pathways.

• Antimicrobial Activity: Preliminary studies indicate that fluorinated aromatic compounds may have antimicrobial effects, although specific data for this compound is lacking.

Applications in Organic Synthesis

2-(2,3-Difluoro-4-methoxyphenyl)acetic acid serves as a versatile building block in organic synthesis. Its unique structure allows it to be used as an intermediate for synthesizing more complex organic molecules, which is valuable in pharmaceutical development.

Future Research Directions

Future studies should focus on exploring the specific biological activities of 2-(2,3-Difluoro-4-methoxyphenyl)acetic acid, including its anticancer, anti-inflammatory, and antimicrobial potential. Additionally, its role as a synthetic intermediate in the development of novel pharmaceuticals warrants further investigation.